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Compound of Interest

Compound Name: 2-Nitrofuran

Cat. No.: B122572 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 609-39-2[1][2][3][4]

This technical guide provides a comprehensive overview of 2-Nitrofuran, a heterocyclic

organic compound. The document details its chemical and physical properties, synthesis,

biological activity, and analytical methods, tailored for professionals in research and drug

development.

Chemical and Physical Properties
2-Nitrofuran is a yellow crystalline solid.[5] It is a member of the furan and C-nitro compound

families.[6][7] Key physicochemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₄H₃NO₃ [1][3][4]

Molecular Weight 113.07 g/mol [2][4]

Melting Point 29-33 °C [1][5]

Boiling Point 84 °C at 13 mmHg [1][5]

Flash Point 88 °C (closed cup) [1][5]

Density ~1.58 g/cm³ (estimate) [1][5]

Solubility
Soluble in chloroform and

methanol.
[1][5]

Appearance Solid [1][7]

Storage Temperature 2-8°C [1][5]

Synthesis
The synthesis of nitrofurans, including 2-Nitrofuran, often involves the nitration of a furan

derivative. A common precursor is furfural, which is derived from biomass.[8][9][10] The

aldehyde group in furfural must be protected before nitration.[11] A modern and safe approach

utilizes a continuous flow platform for the in-situ generation of acetyl nitrate, a mild nitrating

agent, to nitrate furfural.[8][9][10]
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General Synthesis Pathway of Nitrofurans from Furfural

Furfural

Protected Furfural
(e.g., Diacetate)

Protection
(e.g., Acetic Anhydride)

Nitrated Intermediate
(e.g., 5-Nitrofurfural Diacetate)

Nitration
(e.g., Acetyl Nitrate)

Nitrofuran Derivative
(e.g., Nitrofurantoin)

Deprotection &
Condensation

Click to download full resolution via product page

General synthesis pathway for nitrofurans.

A general procedure for synthesizing N-substituted 5-nitrofuran-2-carboxamides involves the

activation of 5-nitrofuran-2-carboxylic acid with a coupling agent, followed by reaction with an

appropriate amine.[12]

Activation: Suspend 5-nitrofuran-2-carboxylic acid and 1,1'-carbonyldiimidazole (CDI) in a

1:1 molar ratio in a solvent like 1,4-dioxane.

Stirring: Stir the reaction mixture at room temperature for 2 hours.
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Amine Addition: Add the desired amine (1 equivalent) to the mixture.

Reaction: Stir the mixture at room temperature for 12 hours, then reflux for an additional 2

hours.

Work-up: Treat the reaction mixture with water and reflux for 1 hour to quench any remaining

activated species.

Purification: The final product can be purified using standard techniques such as column

chromatography.

Biological Activity and Mechanism of Action
Nitrofurans are a class of broad-spectrum antibacterial compounds.[5] Their biological activity

is contingent on the enzymatic reduction of the 5-nitro group within the microbial cell.[13] This

reduction generates reactive intermediates that are non-specific and can damage multiple

cellular targets, including DNA, RNA, ribosomal proteins, and metabolic enzymes.[13][14] This

multi-targeted mechanism is thought to contribute to the low incidence of acquired bacterial

resistance.[13]

2-Nitrofuran itself has demonstrated significant anti-leishmanial activity in vitro.[1] However,

due to concerns about the carcinogenic potential of their residues, the use of nitrofurans in

food-producing animals is prohibited in many countries.[15]
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Mechanism of Action of Nitrofurans
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Mechanism of action of nitrofurans in bacteria.
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Analytical Methods
The detection of nitrofuran use, particularly in veterinary applications, focuses on their stable,

tissue-bound metabolites.[15] A widely used and highly sensitive method for this is Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[15][16][17] To improve detection,

the metabolites are often derivatized with 2-nitrobenzaldehyde (2-NBA).[15][17]

Workflow for Nitrofuran Metabolite Analysis by LC-MS/MS
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Analytical workflow for nitrofuran metabolites.

This protocol outlines the key steps for the analysis of nitrofuran metabolites in biological

matrices.[17][18][19]

Sample Preparation: Homogenize 1-2 grams of the tissue sample.

Hydrolysis and Derivatization:

Add hydrochloric acid to the sample to release the tissue-bound metabolites.

Simultaneously, add 2-nitrobenzaldehyde (2-NBA) to derivatize the released metabolites.

Incubate the mixture, often overnight at 37°C or for a shorter period at a higher

temperature (e.g., 60°C for 1 hour).[14]

Extraction:

Neutralize the sample.

Perform a liquid-liquid extraction using an organic solvent such as ethyl acetate to isolate

the derivatized metabolites.

Alternatively, use solid-phase extraction (SPE) for purification.[17]

Evaporation and Reconstitution:

Evaporate the organic extract to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a solvent mixture compatible with the LC-MS/MS system (e.g.,

methanol/water).[16]

LC-MS/MS Analysis:

Chromatography: Inject the reconstituted sample onto a C18 reversed-phase column. Use

a gradient elution with a mobile phase consisting of a mixture of water and an organic

solvent (e.g., methanol or acetonitrile), often with additives like formic acid or ammonium

formate to enhance ionization.[15][16]
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Mass Spectrometry: Operate the mass spectrometer with an electrospray ionization (ESI)

source in positive ion mode.[15][16] Use Multiple Reaction Monitoring (MRM) to selectively

and sensitively detect the specific precursor-to-product ion transitions for the derivatized

nitrofuran metabolites.[16]

Applications and Safety
2-Nitrofuran is used as a minor antimicrobial in veterinary medicine.[5][7] It also serves as a

key building block for the synthesis of other nitrofuran-based pharmaceuticals.[8][10][20]

Safety Information:

Hazard Statements: 2-Nitrofuran is a flammable solid and is harmful if swallowed, in contact

with skin, or if inhaled.[7] It is also suspected of causing cancer.

Precautionary Statements: Handle with appropriate personal protective equipment, including

gloves, eye protection, and a dust mask. Keep away from heat and open flames.[7]

Toxicity: 2-Nitrofuran can react with DNA, form complexes, and induce interstrand cross-

links, which is related to its mutagenic activity.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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